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Compound of Interest

Methyl 4-hydroxy-1H-indole-6-
Compound Name:
carboxylate

cat. No.: B1590185

An In-depth Technical Guide to Methyl 4-hydroxy-1H-indole-6-carboxylate: A Cornerstone
Intermediate in Modern Drug Discovery

Introduction: The Strategic Value of the Indole
Scaffold

The indole nucleus is a quintessential "privileged structure™ in medicinal chemistry, forming the
core of numerous natural products, neurotransmitters (e.g., serotonin), and synthetic drugs.[1]
Its unique electronic properties and the ability of its nitrogen atom to act as both a hydrogen
bond donor and acceptor make it a versatile scaffold for interacting with a wide array of
biological targets. Within this critical family of compounds, Methyl 4-hydroxy-1H-indole-6-
carboxylate emerges as a particularly valuable synthetic intermediate. Its strategically placed
functional groups—a hydroxyl group at the 4-position and a methyl carboxylate at the 6-
position—provide orthogonal chemical handles for molecular elaboration. This guide, intended
for researchers and drug development professionals, offers a detailed exploration of this
compound's structure, synthesis, and pivotal role as a building block for novel therapeutic
agents.

Physicochemical and Structural Properties

Methyl 4-hydroxy-1H-indole-6-carboxylate is a beige to light pink solid at room temperature.
Its stability and solubility in common organic solvents make it a practical and versatile reagent
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in a laboratory setting. The presence of both a phenolic hydroxyl group and a methyl ester
imparts a unique reactivity profile, which is central to its utility in chemical synthesis.

Table 1: Key Properties of Methyl 4-hydroxy-1H-indole-6-carboxylate

Property Value Reference
CAS Number 77140-48-8 [2][3]
Molecular Formula C10HoNOs3 [2][3]
Molecular Weight 191.19 g/mol [3]
Appearance Beige to light pink solid

Purity > 98% (by HPLC) [4]

Storage Conditions 0-8 °C

InChiKey YCLHTEHHXRJHKC- 2]

UHFFFAOYSA-N

_ COC(=0)C1=CC2=C(C=CN2)
Canonical SMILES [2][5]
C(=C1)0

Decoding the Chemical Structure and IUPAC Name

The formal IUPAC name, Methyl 4-hydroxy-1H-indole-6-carboxylate, precisely describes the
molecule's architecture. Understanding this nomenclature is key to appreciating its chemical
logic. The structure consists of a bicyclic system where a benzene ring is fused to a pyrrole
ring, forming the indole core.

The numbering of the indole ring system is standardized, starting from the nitrogen atom as
position 1 and proceeding around the rings. The substituents are located as follows:

e 4-hydroxy: A hydroxyl (-OH) group is attached to carbon 4 of the indole ring. This group is a
key site for derivatization, often through etherification or other reactions targeting phenols.

e 6-carboxylate: An ester group is attached to carbon 6. The "carboxylate" indicates the -
COO~ functional group, and the preceding "Methyl" specifies that it is a methyl ester (-
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COOCHS). This group can be hydrolyzed to the corresponding carboxylic acid or converted
to an amide, providing another avenue for molecular diversification.

e 1H-indole: This specifies that the nitrogen atom at position 1 bears a hydrogen atom, making
it a secondary amine within the pyrrole ring.
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Fig 1. Structural components of Methyl 4-hydroxy-1H-indole-6-carboxylate.
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Caption: Fig 1. Structural components of Methyl 4-hydroxy-1H-indole-6-carboxylate.
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Synthetic Strategy and Structural Verification

The synthesis of substituted indoles is a well-established field of organic chemistry. While
multiple routes exist, the construction of polysubstituted indoles like Methyl 4-hydroxy-1H-
indole-6-carboxylate often involves multi-step sequences starting from appropriately
substituted anilines or benzenes. Methods like the Bischler-Mdhlau reaction, palladium-
catalyzed cyclizations, or other named reactions for indole synthesis can be adapted.[6]

A generalized workflow for the synthesis and validation of this compound is outlined below. The
causality behind this workflow is to ensure the correct regiochemistry of the substituents and to
confirm the identity and purity of the final product, which is a non-negotiable requirement in
drug development.
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Caption: Fig 2. Generalized workflow for the synthesis and validation of the target compound.

Protocol: Structural Verification by Spectroscopic
Methods

Trustworthiness in any synthetic protocol is achieved through rigorous analytical validation. The
identity and purity of Methyl 4-hydroxy-1H-indole-6-carboxylate must be confirmed
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unequivocally.
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: This is the first-line technique for structural confirmation. The spectrum should
show distinct signals for each unique proton. Key expected signals include the N-H proton
(often a broad singlet), distinct aromatic protons on the indole ring (with coupling patterns
confirming their positions), the singlet for the O-H proton, and a sharp singlet around 3.8-
3.9 ppm for the three protons of the methyl ester.

o 183C NMR: This analysis confirms the carbon skeleton. The spectrum should resolve all 10
carbon atoms in the molecule, including the characteristic signal of the ester carbonyl
carbon (~165-170 ppm).[7] Techniques like DEPT can be used to distinguish between CH,
CHz, and CHs groups.[7]

e Mass Spectrometry (MS):
o Objective: To confirm the molecular weight.

o Method: High-Resolution Mass Spectrometry (HRMS) provides an exact mass
measurement, which can confirm the molecular formula (C10HoNO3) with high confidence.
The expected [M+H]* ion would be approximately 192.0604.

e High-Performance Liquid Chromatography (HPLC):
o Objective: To determine purity.

o Method: The compound is analyzed on a suitable column (e.g., C18) with a mobile phase
gradient (e.g., water/acetonitrile). Purity is determined by integrating the area of the
product peak relative to the total peak area at a specific UV wavelength. For drug
development intermediates, purity should typically exceed 98%.[4]

Applications in Drug Discovery and Development

The primary value of Methyl 4-hydroxy-1H-indole-6-carboxylate lies in its role as a versatile
intermediate for creating libraries of more complex molecules.[8] Its bifunctional nature allows
for selective modification at two different points on the indole scaffold.
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A Scaffold for Library Synthesis

The hydroxyl and ester groups serve as "handles" for diversification. The hydroxyl group can
be alkylated or acylated, while the ester can be hydrolyzed to a carboxylic acid, which is then
readily converted into a wide range of amides. This two-pronged approach allows for the
systematic exploration of the chemical space around the indole core to optimize biological
activity. This process is fundamental to modern lead optimization campaigns.

Methyl 4-hydroxy-1H-
indole-6-carboxylate

ical Diversification Pathways

Pathway 1: O-Alkylation/Acylation Pathway 2: Amide Formation
(at 4-OH position) (at 6-COOCHS3 position via hydrolysis)

Diverse Library of
Novel Indole Derivatives

High-Throughput
Biological Screening

Click to download full resolution via product page

Caption: Fig 3. Role as a scaffold for generating diverse chemical libraries for screening.

Therapeutic Areas of Interest

Derivatives built from this indole scaffold are being investigated for a range of diseases:

» Neurological Disorders: The indole structure is a common motif in molecules targeting the
central nervous system. This compound serves as an intermediate for pharmaceuticals
aimed at neurological disorders.[8][9]
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e Oncology: Many anti-cancer drugs are based on the indole nucleus. The ability to generate
diverse derivatives from this starting material makes it a valuable tool in the search for new
anti-cancer agents.[10]

» Anti-inflammatory Agents: Indole derivatives have shown significant anti-inflammatory
properties. This compound is a key starting point for synthesizing novel non-steroidal anti-
inflammatory drugs (NSAIDs) and other modulators of inflammatory pathways.[10]

o Antimicrobial Research: The indole scaffold is present in many compounds with antibacterial
and antifungal activity.[11] This intermediate is used to create new molecules to combat
infectious diseases, including drug-resistant strains.[9][11]

Conclusion

Methyl 4-hydroxy-1H-indole-6-carboxylate is more than just a chemical reagent; it is a
strategic tool for innovation in medicinal chemistry. Its well-defined structure, characterized by
two reactive functional groups on a privileged indole scaffold, provides an ideal platform for the
synthesis of diverse molecular libraries. For researchers in drug discovery, this compound
represents a validated starting point for developing next-generation therapeutics targeting a
wide spectrum of human diseases, from cancer to neurological disorders. Its continued use in
both academic and industrial research underscores its foundational importance in the ongoing
quest for novel and more effective medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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